![molecular formula C18H20N4O B6055525 3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol](/img/structure/B6055525.png)
3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol, also known as MPQP, is a synthetic compound that belongs to the class of quinazoline derivatives. It has been found to exhibit potential therapeutic effects in various scientific studies.
Mechanism of Action
The mechanism of action of 3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol involves the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This compound has been found to inhibit the activity of protein kinase C (PKC), which is a key enzyme that regulates cell growth and differentiation. It also inhibits the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the inflammatory response. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of key enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has also been found to have anti-inflammatory and antioxidant effects, which make it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol has several advantages as a potential therapeutic agent. It exhibits potent antitumor activity, anti-inflammatory, and antioxidant effects, which make it a promising candidate for the treatment of cancer and inflammatory diseases. However, there are also several limitations to its use in lab experiments. This compound is a synthetic compound, and its production can be expensive and time-consuming. Additionally, its efficacy and safety in humans have not been fully established, and further research is needed to determine its potential as a therapeutic agent.
Future Directions
There are several future directions for the research and development of 3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol. One potential direction is to investigate its efficacy and safety in animal models of cancer and inflammatory diseases. Another direction is to explore its potential as a combination therapy with other anticancer or anti-inflammatory agents. Additionally, further research is needed to elucidate its mechanism of action and to identify potential biomarkers for its efficacy and toxicity. Finally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in future research and clinical trials.
Synthesis Methods
The synthesis of 3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol can be achieved through a multi-step process involving various chemical reactions. One of the commonly used methods involves the reaction of 2-aminobenzonitrile with 2-methylaniline in the presence of sodium methoxide to form 2-(2-methylphenylamino)benzonitrile. This intermediate is then reacted with 2-chloro-4-(dimethylamino)quinazoline in the presence of potassium carbonate to yield this compound.
Scientific Research Applications
3-({2-[(2-methylphenyl)amino]-4-quinazolinyl}amino)-1-propanol has been studied extensively for its potential therapeutic effects in various scientific research studies. It has been found to exhibit antitumor activity in human cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have anti-inflammatory and antioxidant effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.
Properties
IUPAC Name |
3-[[2-(2-methylanilino)quinazolin-4-yl]amino]propan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O/c1-13-7-2-4-9-15(13)20-18-21-16-10-5-3-8-14(16)17(22-18)19-11-6-12-23/h2-5,7-10,23H,6,11-12H2,1H3,(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOXZFNGPOPZFKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=NC3=CC=CC=C3C(=N2)NCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.